3-(Trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-5-carboxylic acid

• IUPAC Name: 3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-5-carboxylic acid
• InChI: InChI=1S/C8H7F3N2O2/c9-8(10,11)6-4-1-3(7(14)15)2-5(4)12-13-6/h3H,1-2H2,(H,12,13)(H,14,15)
• InChI Key: CXOMAYFHMXUFLD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C(=NN2)C(F)(F)F)C(=O)O
• Molecular Formula: C8H7F3N2O2
• Molecular Weight: 220.15 g/mol

Description

The compound “3-(Trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-5-carboxylic acid” is a heterocyclic compound. It is a part of the pyrazole family, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

The synthesis of this compound involves several steps. The condensation reaction is carried out at 4045℃ for 5 h, with ethanol as the solvent. The molar ratio of sodium cyanoacetate to N-(methoxymethylene)-N,N-dimethylaminium methanesulfonate is 1:2.5. During acylation, TEA is used as an acid-capturer, trifluoroacetyl chloride is used to replace phosgene as an acylating reagent. The cyclization reaction is carried out in a mixed solvent of methanol and water.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as 1H NMR and 13C NMR. The molecular weight of this compound is 136.08.

Chemical Reactions Analysis

Pyrazoles are known to exhibit tautomerism, which may influence their reactivity. This phenomenon can have an impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 136.08. More specific properties such as melting point or boiling point are not available in the retrieved literature.

Scientific Research Applications

Organic Synthesis

• Application : Researchers have found intriguing applications of pyrazoles as both directing and transforming groups. .

Anticancer Potential

• Application : This derivative induced cell death, prevented wound healing, and delayed the cell cycle’s G₀/G₁ phase. .

Safety and Hazards

This compound is classified as a moderate hazard. It is recommended to control personal contact by wearing protective clothing and to prevent spillage from entering drains or water courses.

Future Directions

The future directions of this compound could involve further exploration of its synthesis techniques and biological activity. Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The goal of future research could be to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.

Mechanism of Action

Target of Action

Pyrazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets .

Mode of Action

It is known that pyrazole derivatives can exhibit tautomerism, a phenomenon that may influence their reactivity and interaction with biological targets .

Biochemical Pathways

Pyrazole derivatives are known to be involved in a wide range of biological activities .

Pharmacokinetics

The synthesis of similar pyrazole derivatives has been studied .

Result of Action

It is known that pyrazole derivatives can exhibit a wide range of pharmacological properties .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the synthesis process of similar pyrazole derivatives has been found to be influenced by temperature and solvent conditions . Moreover, safety precautions suggest avoiding dust inhalation and skin or eye contact .